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Compound of Interest

Compound Name: Dibutyl ethylhexanoyl glutamide

Cat. No.: B3052933 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of Dibutyl
Ethylhexanoyl Glutamide

Introduction
Dibutyl ethylhexanoyl glutamide is a synthetic amino acid derivative, specifically a diamide of

glutamic acid. It is a low molecular weight organogelator, meaning it can self-assemble in

organic liquids to form a three-dimensional network, resulting in the formation of a gel.[1][2][3]

This property makes it a highly effective gelling agent and stabilizer in a variety of applications,

particularly in the cosmetics and personal care industries.[4][5][6][7] This technical guide

provides a comprehensive overview of the physical and chemical properties of dibutyl
ethylhexanoyl glutamide, along with its synthesis and mechanism of action as a gelling

agent.

Chemical Identity
A clear identification of a chemical compound is crucial for scientific research and application.

The following table summarizes the key identifiers for dibutyl ethylhexanoyl glutamide.
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Identifier Value Source(s)

IUPAC Name

(2S)-N,N'-dibutyl-2-(2-

ethylhexanoylamino)pentanedi

amide

[1][4][8]

CAS Number 486455-65-6, 861390-34-3 [1][4][8][9]

Synonyms

EB-21, DJ EG, (2S)-N1,N5-

Dibutyl-2-((2-ethyl-1-

oxohexyl)amino)pentanediami

de

[6][8]

Molecular Formula C21H41N3O3 [1][4][8][9][10]

InChI Key
OVUBDKNXJHOLMI-

ZVAWYAOSSA-N
[1][4][10]

Physical and Chemical Properties
The physical and chemical properties of dibutyl ethylhexanoyl glutamide are fundamental to

its function as an organogelator. These properties are summarized in the table below.
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Property Value Source(s)

Molecular Weight 383.6 g/mol [1][4][8][10]

Appearance White to off-white solid/powder [9]

Solubility

Slightly soluble in water;

Soluble in oils and emollients

at elevated temperatures (90-

120 °C)

[9][11]

Melting Point

The melting point is dependent

on the concentration and the

solvent used. For instance, a

0.5% concentration in a

solvent may require heating to

115°C to dissolve.

[11]

Boiling Point 642.0 ± 50.0 °C [12]

Density 0.974 ± 0.06 g/mL [12]

Stability
Stable under normal

conditions.
[9][13]

Synthesis of Dibutyl Ethylhexanoyl Glutamide
The synthesis of dibutyl ethylhexanoyl glutamide is a multi-step process that typically

involves the acylation and amidation of L-glutamic acid.[1]

Synthesis Pathway
The general synthesis involves reacting L-glutamic acid with 2-ethylhexanoyl chloride and

dibutylamine.[1] The amino group of L-glutamic acid is acylated by 2-ethylhexanoyl chloride,

and the two carboxylic acid groups of L-glutamic acid are amidated by dibutylamine.[1]
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b3052933?utm_src=pdf-body-img
https://www.benchchem.com/product/b3052933?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b3052933
https://www.ulprospector.com/en/eu/PersonalCare/Detail/6835/239305/Gelatinization-Agent-EB-21
https://www.specialchem.com/cosmetics/product/ajinomoto-eb-21
https://www.smolecule.com/products/s3341359
https://covalo.com/ingredients/permalink/djc-dibutyl-ethylhexanoyl-glutamide
https://www.specialchem.com/cosmetics/product/djc-dj-eg
https://kplintl.com/products/dibutyl-ethylhexanoyl-glutamide/
https://pubchem.ncbi.nlm.nih.gov/compound/Dibutyl-ethylhexanoyl-glutamide
https://pubchem.ncbi.nlm.nih.gov/compound/Dibutyl-ethylhexanoyl-glutamide
https://www.surfactant.top/en/saa/?type=detail&id=6434
https://precision.fda.gov/ginas/app/ui/substances/8b958fe5-6cb0-4827-9349-ff5d4d76cd8a
https://beurre.ua/en/eb-21
https://surfactant.alfa-chemistry.com/product/dibutyl-ethylhexanoyl-glutamide-cas-861390-34-3-380046.html
https://chemecosmetics.com/wp-content/uploads/2023/04/DJ-EG-Dibutyl-Ethylhexanoyl-Glutamide_SDS.pdf
https://www.benchchem.com/product/b3052933#dibutyl-ethylhexanoyl-glutamide-physical-and-chemical-properties
https://www.benchchem.com/product/b3052933#dibutyl-ethylhexanoyl-glutamide-physical-and-chemical-properties
https://www.benchchem.com/product/b3052933#dibutyl-ethylhexanoyl-glutamide-physical-and-chemical-properties
https://www.benchchem.com/product/b3052933#dibutyl-ethylhexanoyl-glutamide-physical-and-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3052933?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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